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Compound of Interest

Compound Name: 1,3-Butanediol diacetate

Cat. No.: B073191

An In-depth Technical Guide to the Thermodynamic Properties of 1,3-Butanediol Diacetate

Introduction

1,3-Butanediol diacetate (CAS No: 1117-31-3) is an organic ester with the molecular formula
CsH1404.[1][2][3] This document provides a comprehensive overview of its key thermodynamic
and physical properties, intended for researchers, scientists, and professionals in drug
development and chemical engineering. The information is presented with a focus on

guantitative data, experimental methodologies, and the logical relationships between different
properties.

Physicochemical Properties

A summary of the fundamental physicochemical properties of 1,3-Butanediol diacetate is
presented below.
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Property Value Source
Molecular Formula CsH1404 [1112][3]
Molar Mass 174.19 g/mol [11[2][3]
Density 1.028 g/cm3 [31[4]
1.02800 @ 25.00 °C [5]

Refractive Index 1.4180 [3][4]
1.41990 @ 20.00 °C [5]

Octanol/Water Partition

Coefficient (logP) 13l 3]
0.710 (estimated) [5]

o 4438 mg/L @ 25 °C
Water Solubility (estimated) (5]
estimate

Thermodynamic Properties

The thermodynamic data for 1,3-Butanediol diacetate is crucial for understanding its behavior
in various processes.
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Property Value Conditions Source
Boiling Point 97-99 °C at 8 mmHg [3114]
at 760 mmHg
228.76 °C _ [5]
(estimated)
371.2 K (98.05 °C) at 0.01 bar [6]
Vapor Pressure 16.61 Pa at 20 °C [3114]

0.100 mmHg at 25 °C (estimated) [5]
Flash Point 85 °C [3][4]
185.00 °F TCC [5]

Standard Gibbs Free

Energy of Formation

-453.80 kJ/mol

[1]

(ATG®)

Experimental Protocols

While specific experimental details for the determination of all thermodynamic properties of 1,3-
Butanediol diacetate are not extensively published in a single source, the following
methodologies represent standard approaches for esters and similar organic compounds.

Vapor Pressure Determination

The vapor pressure of a compound like 1,3-Butanediol diacetate can be measured using an
inclined-piston or a twin ebulliometric apparatus.[7] The Knudsen effusion method is another
technique suitable for determining vapor pressure.[8]

General Ebulliometric Procedure:

o Sample Preparation: A high-purity sample of 1,3-Butanediol diacetate is placed in the
ebulliometer.

e Pressure Control: The system pressure is controlled and measured with a high-precision
pressure transducer.
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Temperature Measurement: The boiling temperature of the sample is measured at the
established pressure. The temperature is typically measured with a platinum resistance
thermometer.

Data Collection: A series of boiling temperatures are recorded at different pressures.

Data Analysis: The collected data is then fitted to a vapor pressure equation, such as the
Wagner-type equation, to model the temperature dependence of vapor pressure.[7]

Heat Capacity Measurement

Differential Scanning Calorimetry (DSC) is a common method for measuring the heat capacity

of liquids.[7]

General DSC Procedure:

Sample Preparation: A known mass of 1,3-Butanediol diacetate is hermetically sealed in a
DSC pan. An empty sealed pan is used as a reference.

Calibration: The DSC instrument is calibrated for temperature and heat flow using standard
materials.

Measurement: The sample and reference pans are subjected to a controlled temperature
program (e.g., heating at a constant rate). The difference in heat flow to the sample and
reference is measured.

Data Analysis: The heat capacity is calculated from the differential heat flow, the heating rate,
and the sample mass.

Enthalpy of Vaporization Determination

The enthalpy of vaporization can be determined from vapor pressure data using the Clausius-

Clapeyron equation. It can also be measured directly using calorimetry.

Logical Relationships and Workflows

The following diagrams illustrate the relationships between key thermodynamic properties and

a general workflow for their experimental determination.
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Logical Relationship of Thermodynamic Properties
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Caption: Relationship between key thermodynamic properties.
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General Experimental Workflow for Thermodynamic Properties
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Caption: Workflow for thermodynamic property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact
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